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Compound of Interest

Compound Name: SR-17398

CAS No.: 1496088-76-6

Cat. No.: B610968

Get Quote

Part 1: Executive Summary & Compound Profile
Core Directive
SR-17398 is a first-generation, small-molecule inhibitor of ULK1 (Unc-51-like autophagy

activating kinase 1), a critical initiator of the autophagy cascade. While newer analogs (e.g.,

SR-20295) exhibit nanomolar potency, SR-17398 remains a foundational tool for establishing

baseline ULK1 dependency.

The "Optimal" Concentration Paradox: Unlike highly optimized clinical kinase inhibitors, SR-
17398 has a moderate biochemical IC50 of ~22.4 µM.

For Biochemical Inhibition: 20–25 µM.

For Cellular Autophagy Blockade (HeLa):25–50 µM is typically required to observe robust

phenotypic changes (e.g., LC3-II accumulation or p-ATG13 reduction) due to cellular

permeability and ATP competition.

Toxicity Threshold: >75–100 µM often induces off-target cytotoxicity unrelated to ULK1.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b610968#bc-rfq
https://www.benchchem.com/product/b610968/docs?utm_src=pdf-body#application-note-optimal-dosing-characterization-of-sr-17398-in-hela-cells
https://www.benchchem.com/product/b610968/docs?utm_src=pdf-body#application-note-optimal-dosing-characterization-of-sr-17398-in-hela-cells
https://www.benchchem.com/product/b610968/docs?utm_src=pdf-body#application-note-optimal-dosing-characterization-of-sr-17398-in-hela-cells
https://www.benchchem.com/product/b610968/docs?utm_src=pdf-body#application-note-optimal-dosing-characterization-of-sr-17398-in-hela-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Specifications
Property Specification Notes

Target ULK1 Kinase
Competes with ATP at the

kinase domain.[1]

Biochemical IC50 22.4 µM
Enzymatic assay (Wood et al.,

2017).

Molecular Weight 258.32 g/mol Small, cell-permeable.

Solubility DMSO (up to 50 mM)
Insoluble in water. Avoid

freeze-thaw cycles.

Stability High
Stable in DMSO at -20°C for

>6 months.

Part 2: Biological Mechanism & Rationale
To use SR-17398 effectively, one must understand its insertion point in the mTOR/AMPK

signaling axis. In HeLa cells, ULK1 is the "gatekeeper" of autophagy initiation, particularly

under nutrient starvation (EBSS media).

Signaling Pathway Diagram
The following diagram illustrates the antagonistic relationship between mTORC1 (growth) and

ULK1 (recycling), and where SR-17398 intervenes.
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Caption: SR-17398 inhibits ULK1 downstream of AMPK/mTOR integration, preventing ATG13

phosphorylation.

Part 3: Experimental Protocols
Protocol A: Dose-Response Optimization (Viability vs.
Efficacy)
Objective: Determine the "Therapeutic Window" where SR-17398 inhibits autophagy without

killing HeLa cells via off-target toxicity.
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Materials:

HeLa Cells (ATCC CCL-2).

SR-17398 (dissolved in DMSO to 50 mM stock).

Complete Media (DMEM + 10% FBS).

Starvation Media (EBSS) - Optional, to induce high ULK1 activity.

MTS or CellTiter-Glo Reagent.

Workflow:

Seeding: Seed HeLa cells at 5,000 cells/well in a 96-well plate. Incubate 24h to reach 70%

confluency.

Preparation: Prepare 2x serial dilutions of SR-17398 in warm media.

Concentrations: 0, 5, 10, 25, 50, 75, 100, 150 µM.

Control: DMSO vehicle (must match the highest % DMSO used, typically <0.5%).

Treatment: Aspirate media and add drug-containing media. Incubate for 24 hours.

Readout: Add viability reagent (MTS/CTG) and measure absorbance/luminescence.

Data Interpretation:

Target Viability: You want >80% viability.

Expected Result: Viability often drops significantly >75 µM.

Decision: Select the highest concentration with >85% viability for functional assays (usually

25–50 µM).

Protocol B: Functional Autophagy Flux Assay (Western
Blot)
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Objective: Confirm ULK1 inhibition by measuring the blockade of autophagic flux. Mechanism:

ULK1 inhibition should prevent the formation of autophagosomes.[2] However, to see this

clearly, we use a "Flux Clamp" (Bafilomycin A1) which stops degradation.

Hypothesis: If SR-17398 works, it blocks the initiation. Therefore, even with Bafilomycin A1

(which usually causes LC3-II pile-up), SR-17398 treatment should reduce the accumulation

of LC3-II compared to Bafilomycin A1 alone.

Workflow Diagram:

Experimental Groups (6-Well Plate)

1. Control (DMSO)

Lysis (RIPA + PhosSTOP)

2. Starvation (EBSS)

3. EBSS + BafA1 (Clamp)

4. EBSS + BafA1 + SR-17398

Western Blot Analysis

Click to download full resolution via product page

Caption: Experimental design to distinguish autophagy initiation block (SR-17398) from

degradation block.

Step-by-Step Procedure:

Seeding: Seed HeLa cells (3 x 10^5 per well) in 6-well plates. Wait 24h.

Pre-Treatment (Optional): Pre-treat with SR-17398 (30 µM) or DMSO in complete media for

1 hour.
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Induction: Wash cells 2x with PBS. Add EBSS (Starvation media) containing:

Group 1: DMSO only.

Group 2: Bafilomycin A1 (100 nM) only.

Group 3: SR-17398 (30 µM) + Bafilomycin A1 (100 nM).

Incubation: Incubate for 2 to 4 hours. (Longer times may induce apoptosis).

Lysis: Harvest in RIPA buffer with protease/phosphatase inhibitors.

Western Blot Targets:

LC3B: Look for LC3-II (lipidated, lower band).

p-ATG13 (Ser318): Direct substrate of ULK1. SR-17398 should decrease this

phosphorylation.

p-ULK1 (Ser757): mTOR site (control).

Expected Results:

BafA1 Only: Massive accumulation of LC3-II (high flux).

BafA1 + SR-17398: Reduced LC3-II accumulation compared to BafA1 alone (indicates

blockade of initiation).

p-ATG13: Levels should decrease in SR-17398 treated samples.

Part 4: Troubleshooting & Critical Factors
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Issue Probable Cause Solution

No effect on LC3-II
Dose too low / High ATP

competition

Increase SR-17398 to 50 µM.

Ensure media is glucose-free

(EBSS) to lower intracellular

ATP, favoring the inhibitor.

High Cell Death Off-target toxicity

Do not exceed 24h incubation.

If toxicity persists at 50 µM,

switch to the more potent

analog SR-20295 (IC50 ~45

nM).

Precipitation
Poor solubility in aqueous

media

Vortex vigorously when adding

DMSO stock to media. Do not

exceed 0.5% final DMSO

concentration.

Variable Results Serum interference

Serum proteins bind drugs.

Perform key mechanistic

assays in low-serum (1%) or

serum-free (EBSS) conditions.
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The definitive guide for interpreting LC3 flux assays and using Bafilomycin A1 clamps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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